methyl 2-amino-4-(2-methoxyphenyl)-7-methyl-5-oxo-6-(pyridin-3-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carboxylate

• IUPAC Name: methyl 2-amino-4-(2-methoxyphenyl)-7-methyl-5-oxo-6-(pyridin-3-ylmethyl)-4H-pyrano[3,2-c]pyridine-3-carboxylate
• InChI: InChI=1S/C24H23N3O5/c1-14-11-18-20(23(28)27(14)13-15-7-6-10-26-12-15)19(16-8-4-5-9-17(16)30-2)21(22(25)32-18)24(29)31-3/h4-12,19H,13,25H2,1-3H3
• InChI Key: SAFPDBRESLLUKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C(=O)OC)C3=CC=CC=C3OC)C(=O)N1CC4=CN=CC=C4
• Molecular Formula: C24H23N3O5
• Molecular Weight: 433.5 g/mol
• CAS No.: 758702-35-1

Description

The compound is a pyridine derivative, which is a type of aromatic heterocyclic compound. Pyridines are often used as building blocks in the synthesis of more complex molecules in pharmaceuticals and other organic compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its structure. For example, the presence of the pyridine ring could influence its solubility and reactivity.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of novel heterocyclic compounds containing pyrano[2,3-b]pyridine moiety has been extensively studied, demonstrating the compound's relevance in the development of new pharmacologically active molecules. Kumar and Mashelker (2007) prepared various derivatives starting from ethyl 2H-pyrano[2,3-b]pyridine-3-carboxylate, aiming to explore their hypertensive activity (Kumar & Mashelker, 2007). Ganapathy et al. (2015) further elucidated the crystal structure of a related compound through X-ray diffraction, highlighting the importance of structural analysis in understanding the compound's properties and potential applications (Ganapathy, Jayarajan, Vasuki, & Sanmargam, 2015).

Potential Applications

Research has demonstrated the versatility of pyrano[2,3-c]pyridine derivatives in various fields, including medicinal chemistry and materials science. Harb et al. (1989) explored the reaction of ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates with nucleophilic reagents, revealing potential applications in synthesizing polyazanaphthalenes and other heterocyclic compounds (Harb, Hesien, Metwally, & Elnagdi, 1989). Additionally, the synthesis of p-aminobenzoic acid diamides based on related structures has been investigated, suggesting applications in developing new compounds with enhanced pharmacological activities (Agekyan & Mkryan, 2015).

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, some pyridine derivatives have been found to inhibit the activity of certain enzymes.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. Some pyridine derivatives, for example, are known to be hazardous and can cause harm if ingested, inhaled, or come into contact with skin.

Future Directions

The future directions for research into this compound would depend on its potential applications. Pyridine derivatives are a focus of ongoing research due to their potential uses in pharmaceuticals and other industries.